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Chemical Identity of Dodecylsilane

Dodecylsilane is an organosilicon compound characterized by a long hydrophobic dodecyl chain (C₁₂H₂₅)

attached to a silicon atom. Its key identifiers are summarized in the table below.

Property Description

IUPAC Name Dodecylsilane [1]

Molecular Formula C₁₂H₂₈Si [1]

CAS Registry
Number

872-19-5 [1]

Molar Mass 197.41 g/mol (for C12H25Si formula) [1]

Structure A silicon atom bonded to a saturated dodecyl chain and three hydrogen atoms
(SiH₃ group). [1]

Key Characteristic High lipophilicity, with a calculated logP value of 3.691. [1]
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The data indicates that dodecylsilane has low solubility in water but is miscible with various organic

solvents [1] [2]. Its most critical characteristic is its reactivity in aqueous environments.

Aqueous Stability and Reactivity

Dodecylsilane is classified as a monoalkylsilane (one Si-H bond). A 2025 systematic study on hydrosilane

stability at neutral pH found that monoalkylsilanes like dodecylsilane are susceptible to hydrolysis [2].

Quantitative data from ¹H-NMR time-lapse experiments shows a 22% reduction in the starting material

over 24 hours when dissolved in a 10% D₂O in DMSO-d6 solvent system [2]. The primary reaction is with

water, moisture, or steam, which generates heat and corrosive fumes of hydrogen chloride (HCl) [3].

Experimental Protocols for Stability Assessment

The following diagram outlines the general workflow for evaluating dodecylsilane stability using key

methods from recent research:

Start: Stability Assessment

Study 1: ¹H-NMR Time-Lapse Study 2/3: GC-MS with Extraction Study 4: GC-MS Direct Analysis Study 5: PBS Buffer Incubation

Aggregate Data Analysis

Conclusion on Stability
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Key Experimental Details

Sample Preparation for NMR: Due to its poor water solubility, dodecylsilane must be dissolved in a
deuterated organic solvent. The cited study used 10% D₂O in DMSO-*d6* to create a homogeneous

solution for dodecylsilane [2].
Direct GC-MS Analysis: To accurately quantify the remaining hydrosilane after water exposure, the

organic layer from a liquid/liquid extraction can be injected directly into the GC-MS. This avoids
potential loss of volatile starting material during a rotary evaporation step [2].

Bio-Relevant Conditions: Stability was also tested in phosphate-buffered saline (PBS) at pH 7.4.
The study notes that of the tested silanes, only monoalkylsilanes degraded with the added salt

content [2].

Key Insights for Research & Development

The instability of dodecylsilane in aqueous environments has significant implications for its use, particularly

in drug discovery.

Formulation & Handling: Dodecylsilane is moisture-sensitive [3]. It must be stored and handled
under anhydrous conditions (e.g., in a glovebox) to prevent decomposition.

Drug Discovery Considerations: The Si-H bond in dodecylsilane is generally not stable enough
to survive in most biological, aqueous environments. This limits its direct use as a carbon bioisostere

in drug molecules [2]. For silicon-based bioisosteres, more stable structures like silanols or
quaternary organosilanes (where silicon is bonded to four carbon atoms) are preferable.

Summary and Comparative Stability

The table below summarizes the stability of dodecylsilane compared to other hydrosilane classes based on

the 2025 study [2].

Hydrosilane Substitution Type Representative Example Stability at Neutral pH (24h)

Monoalkylsilane Dodecylsilane Susceptible (22% degradation)

Dialkylsilane Diethylsilane Resistant

Trialkylsilane Triethylsilane Resistant
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Hydrosilane Substitution Type Representative Example Stability at Neutral pH (24h)

Monoarylsilane Phenylsilane Susceptible (31% degradation)

Triarylsilane Triphenylsilane Resistant

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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